Butyl[(pyrimidin-5-yl)methyl]amine

Specification

• CAS No.: 1339763-84-6
• Molecular Formula: C9H15N3
• Molecular Weight: 165.24 g/mol
• IUPAC Name: N-(pyrimidin-5-ylmethyl)butan-1-amine
• Standard InChI: InChI=1S/C9H15N3/c1-2-3-4-10-5-9-6-11-8-12-7-9/h6-8,10H,2-5H2,1H3
• Standard InChI Key: HIBFJIGOWJSXTG-UHFFFAOYSA-N
• SMILES: CCCCNCC1=CN=CN=C1
• Canonical SMILES: CCCCNCC1=CN=CN=C1

Introduction

Butyl[(pyrimidin-5-yl)methyl]amine, also known as N-(pyrimidin-5-ylmethyl)butan-1-amine, is a chemical compound with a molecular formula of C9H15N3. This compound features a pyrimidine ring connected to a butyl group through a methylene bridge, which is linked to an amine group. The compound's structure and properties make it of interest in various chemical and biological applications.

Synthesis Methods

The synthesis of Butyl[(pyrimidin-5-yl)methyl]amine typically involves the reaction of pyrimidine derivatives with butylamine. Common synthetic routes include:

Reaction Type	Common Reagents	Conditions
Substitution	Alkyl halides	Presence of sodium hydroxide
Condensation	Pyrimidine derivatives	Presence of catalysts like palladium

These methods allow for the formation of the desired compound under controlled conditions, optimizing yields and purity.

Comparative Analysis with Similar Compounds

Butyl[(pyrimidin-5-yl)methyl]amine can be compared with other compounds that share structural similarities:

Compound Name	Structural Features
(2-Methylbutan-2-yl)(pyrimidin-5-ylmethyl)amine	Similar pyrimidine ring; different alkyl group
N-(2-Methyl-5-nitrophenyl)-4-(pyridin-3-yl)pyrimidin-2-amine	Contains nitrophenyl group; different functional groups

These comparisons highlight the unique structural configuration of Butyl[(pyrimidin-5-yl)methyl]amine and its potential for distinct chemical and biological properties.

Potential Applications

While specific applications of Butyl[(pyrimidin-5-yl)methyl]amine are not well-documented, compounds with similar structures have been explored in medicinal chemistry for their potential as ligands in biochemical assays. They may exhibit antimicrobial and anticancer properties, although further research is needed to fully explore these possibilities.